Cas no 850936-72-0 (2-{5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 850936-72-0
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 6399960
• PubChem ID: 2155692
• Update Time: 2025-08-05

2-{5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• Ethanone, 2-[[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]thio]-1-(4-morpholinyl)-
• CHEMBL1301502
• SR-01000124567
• 850936-72-0
• SR-01000124567-1
• F0594-0057
• 2-[[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-morpholin-4-ylethanone
• DTXSID901329236
• MLS000950470
• SMR000621944
• HMS2909C15
• 2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• 1-morpholino-2-((5-(m-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone
• AKOS001783820

• Inchi： 1S/C15H17N3O3S/c1-11-3-2-4-12(9-11)14-16-17-15(21-14)22-10-13(19)18-5-7-20-8-6-18/h2-4,9H,5-8,10H2,1H3
• InChI Key： QIELAXHMCLKKCK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CC=CC(C)=C2)O1)CC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 319.09906259g/mol
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 541.5±60.0 °C(Predicted)
• pka: -1.30±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one

2-{5-(3-Methylphenyl)-1,3,4-Oxadiazol-2-ylsulfanyl}-1-(Morpholin-4-yl)Ethan-1-one: A Comprehensive Overview

The compound 2-{5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 850936-72-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a morpholine ring, a thioether linkage, and a 1,3,4-oxadiazole moiety, which collectively contribute to its intriguing chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The morpholine ring is known for its ability to enhance the bioavailability of drugs by improving their solubility and permeability. Meanwhile, the 1,3,4-oxadiazole moiety is a heterocyclic structure that has been extensively studied for its anti-inflammatory and antioxidant properties. The integration of these functional groups in the same molecule makes it a promising candidate for further exploration in pharmacological research.

One of the most recent advancements involving this compound is its application in the synthesis of advanced materials. Researchers have demonstrated that CAS No. 850936-72-0 can serve as a building block for constructing high-performance polymers with enhanced thermal stability and mechanical strength. These materials hold potential applications in aerospace engineering and electronics, where durability under extreme conditions is paramount.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve the reaction yield and reduce the overall production time. This method not only enhances efficiency but also aligns with the growing trend toward sustainable chemical manufacturing practices.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These analyses have provided critical insights into its molecular structure and bonding patterns, further validating its suitability for various applications.

Looking ahead, ongoing research is focused on optimizing the compound's properties for specific biomedical applications. For instance, preliminary experiments suggest that CAS No. 850936-72-0 may exhibit selective cytotoxicity against cancer cells, making it a potential candidate for anticancer drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this line of investigation.

In conclusion, 2-{5-(3-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 850936-72-0) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical architecture and promising biological activity position it as a key player in future scientific advancements.